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Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788 Get Quote

Ditridecyl phthalate (DTDP) is a high-molecular-weight phthalate ester primarily utilized as a

plasticizer to enhance the flexibility and durability of polyvinyl chloride (PVC) and other

polymers.[1][2][3] This document provides a detailed overview of its chemical structure,

properties, and identifiers, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
Ditridecyl phthalate is the diester of phthalic acid and tridecanol.[1][2] The core of the

molecule is a benzene ring with two ester groups attached to adjacent carbon atoms (in the

ortho position). Each ester group is connected to a thirteen-carbon alkyl chain (a tridecyl

group). The IUPAC name for this compound is ditridecyl benzene-1,2-dicarboxylate.[4]

The structural formula can be represented as C₆H₄(COOC₁₃H₂₇)₂. The two long alkyl chains

contribute to its high molecular weight, lipophilicity, and low volatility, which are key properties

for its application as a plasticizer.

Physicochemical Properties
A summary of the key quantitative data for ditridecyl phthalate is presented in the table below.

These properties are crucial for understanding its behavior in various chemical and biological

systems.
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Property Value Reference(s)

CAS Number 119-06-2 [2][4][5]

Molecular Formula C₃₄H₅₈O₄ [2][4][5]

Molecular Weight 530.82 g/mol [5][6]

Monoisotopic Mass 530.43351033 Da [4][7]

IUPAC Name
ditridecyl benzene-1,2-

dicarboxylate
[4]

Appearance Nearly colorless oily liquid [7]

Melting Point -37 °C [8]

Boiling Point 501 °C at 1013 hPa [8]

Density 0.9525 g/cm³ at 25 °C [8]

Water Solubility 0.34 mg/L at 24 °C [7]

log Kₒw (Octanol-Water) 12.1 [8]

Chemical Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of ditridecyl
phthalate.

Caption: 2D chemical structure of ditridecyl phthalate (DTDP).

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of ditridecyl
phthalate are highly specific and typically proprietary to chemical manufacturers. Publicly

available literature, such as toxicological studies, focuses on the biological effects rather than

the synthesis of the compound.[2] For instance, developmental toxicity studies in rats involve

administering the compound via oral gavage, but do not detail the synthesis of the test

chemical itself. Researchers requiring specific analytical methods (e.g., for quantification in

environmental or biological samples) would typically develop and validate their own protocols
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using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS), based on standard methods for phthalate

analysis.

Biological Context and Signaling
Ditridecyl phthalate, like other phthalates, is recognized for its potential to act as an endocrine

disruptor.[1][2][3] Phthalates can interfere with the endocrine system, although the specific

signaling pathways affected by DTDP are a subject of ongoing research. Studies on related

phthalates suggest potential interactions with peroxisome proliferator-activated receptors

(PPARs) and effects on steroidogenesis. However, a detailed signaling pathway specific to

ditridecyl phthalate is not well-established in the provided literature. Therefore, a

diagrammatic representation of a specific signaling pathway is not included. The primary focus

of this guide remains the compound's chemical structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670788#what-is-the-chemical-structure-of-ditridecyl-
phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1670788#what-is-the-chemical-structure-of-ditridecyl-phthalate
https://www.benchchem.com/product/b1670788#what-is-the-chemical-structure-of-ditridecyl-phthalate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

